Cas no 2171986-75-5 (Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride)

• Product Name: Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride
• CAS No: 2171986-75-5
• MF: C₇H₁₂ClF₂NO₃
• MW: 231.624888420105
• CID: 5223017
• PubChem ID: 132398631
• Update Time: 2025-05-28

Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride
• ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate;hydrochloride
• starbld0036388

• Inchi： 1S/C7H11F2NO3.ClH/c1-2-13-5(11)7(8,9)6(12)3-10-4-6;/h10,12H,2-4H2,1H3;1H
• InChI Key： NPWQMOLEFLZVNI-UHFFFAOYSA-N
• SMILES： Cl.FC(C(=O)OCC)(C1(CNC1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Topological Polar Surface Area: 58.6

Additional information on Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride

Research Briefing on Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride (CAS: 2171986-75-5)

Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride (CAS: 2171986-75-5) is a fluorinated azetidine derivative that has recently gained attention in the field of medicinal chemistry due to its potential as a versatile building block for drug discovery. This compound combines the unique structural features of a difluoroacetate moiety and a 3-hydroxyazetidine ring, which are both pharmacophores of interest in the design of bioactive molecules. The hydrochloride salt form enhances its stability and solubility, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the synthetic utility of this compound in the preparation of novel protease inhibitors and kinase modulators. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its application in the synthesis of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro), where the difluoroacetate group served as an effective warhead for covalent binding. The 3-hydroxyazetidine moiety was shown to improve the pharmacokinetic properties of the resulting inhibitors, particularly in terms of metabolic stability and membrane permeability.

In the context of central nervous system (CNS) drug development, research published in ACS Chemical Neuroscience (2024) reported the use of this compound as a precursor for γ-aminobutyric acid (GABA) receptor modulators. The difluoro substitution was found to significantly enhance the compounds' ability to cross the blood-brain barrier, while the azetidine ring contributed to subtype selectivity at GABA-A receptors. These findings suggest potential applications in the treatment of anxiety disorders and epilepsy.

From a synthetic chemistry perspective, several innovative routes have been developed for the preparation of Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride. A notable advancement is the continuous flow synthesis method described in Organic Process Research & Development (2023), which achieved an 82% yield with excellent purity (>99%) while significantly reducing reaction times compared to batch processes. This improvement in synthetic accessibility is expected to facilitate broader exploration of this scaffold in medicinal chemistry programs.

The compound's safety profile has been evaluated in preliminary toxicology studies, with results indicating good tolerability in rodent models at therapeutic doses. However, researchers have noted the need for further investigation into potential off-target effects, particularly regarding the reactivity of the difluoroacetate moiety. Current structure-activity relationship (SAR) studies are focusing on modifications that maintain the beneficial properties while minimizing potential toxicity concerns.

Looking forward, Ethyl 2,2-difluoro-2-(3-hydroxyazetidin-3-yl)acetate hydrochloride represents a promising scaffold for multiple therapeutic areas. Its unique combination of structural features offers opportunities for the development of novel covalent inhibitors, CNS-active compounds, and potentially antibiotics. As research continues, we anticipate seeing more applications of this versatile building block in drug discovery programs targeting various disease indications.